Cas no 18940-59-5 (1,1'-piperazine-1,4-diylbis(3-methylbutan-1-one))
18940-59-5 structure
Product Name:1,1'-piperazine-1,4-diylbis(3-methylbutan-1-one)
CAS No:18940-59-5
MF:C14H26N2O2
MW:254.368443965912
CID:1382972
PubChem ID:205898
Update Time:2025-04-20
1,1'-piperazine-1,4-diylbis(3-methylbutan-1-one) Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-piperazine-1,4-diylbis(3-methylbutan-1-one)
- 1,4-Diisovalerylpiperazine
- 3-methyl-1-[4-(3-methylbutanoyl)piperazin-1-yl]butan-1-one
- 18940-59-5
- DTXSID20172354
- Piperazine, 1,4-diisovaleryl-
- SCHEMBL18199496
- AKOS003887157
- BRN 0209089
-
- Inchi: 1S/C14H26N2O2/c1-11(2)9-13(17)15-5-7-16(8-6-15)14(18)10-12(3)4/h11-12H,5-10H2,1-4H3
- InChI Key: KBFKBGMWNZRILJ-UHFFFAOYSA-N
- SMILES: O=C(CC(C)C)N1CCN(C(CC(C)C)=O)CC1
Computed Properties
- Exact Mass: 254.19958
- Monoisotopic Mass: 254.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
1,1'-piperazine-1,4-diylbis(3-methylbutan-1-one) Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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3. Diterpenoids
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
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